Cas no 1805755-80-9 (1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one
• CAS No: 1805755-80-9
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4792778
• Update Time: 2025-06-07

1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8BrFO2/c10-5-7(12)3-6-1-2-8(11)9(13)4-6/h1-2,4,13H,3,5H2
• InChI Key： GJZZSTCKSLQRGU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one

1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one

1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one, also known by its CAS No. 1805755-80-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine-substituted phenol group, and a ketone functional group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and as an intermediate in organic synthesis.

The synthesis of 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one has been explored through various routes, with recent studies focusing on improving the efficiency and selectivity of the reaction pathways. One notable approach involves the bromination of a suitable precursor, followed by careful control of reaction conditions to achieve the desired stereochemistry and regioselectivity. The presence of the hydroxyl group on the aromatic ring introduces additional complexity, as it can participate in hydrogen bonding and other non-covalent interactions that influence the compound's reactivity and stability.

Recent research has highlighted the biological activity of 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one, particularly its potential as an anti-tumor agent. Studies conducted in vitro have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in cancer progression. Additionally, its fluorinated aromatic ring may enhance its pharmacokinetic properties, such as bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

In terms of applications, 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one has shown potential in the field of materials science. Its ability to form stable covalent bonds under certain conditions makes it a valuable building block for constructing advanced materials, such as polymers or nanoparticles. Furthermore, its reactivity towards nucleophilic substitution reactions opens up possibilities for its use in synthesizing more complex molecules with tailored functionalities.

From a safety perspective, handling 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one requires adherence to standard laboratory protocols due to its chemical reactivity. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks. Storage should be in a cool, dry place away from incompatible substances to ensure stability and prevent unintended reactions.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of 1-Bromo-3-(4-fluoro-3-hydroxyphenyl)propan-2-one's biological activity and explore its potential applications in diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new insights into this compound's utility and pave the way for innovative solutions in drug development and advanced materials.